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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical methodologies for Ribociclib-D6, a deuterated isotopologue of the cyclin-
dependent kinase 4 and 6 (CDK4/6) inhibitor, Ribociclib. This document is intended to serve as
a valuable resource for researchers and professionals engaged in drug development,
metabolism studies, and pharmacokinetic analyses involving this compound.

Chemical Identity and Properties

Ribociclib-D6, also known as LEE 011-D6, is a stable isotope-labeled version of Ribociclib,
where six hydrogen atoms on the two N-methyl groups of the carboxamide moiety have been
replaced with deuterium. This isotopic labeling makes it an ideal internal standard for
guantitative bioanalytical assays by mass spectrometry.[1][2]

Chemical Structure

The chemical structure of Ribociclib-D6 is depicted below:

l+_Ribociclib-D6 Chemical Structure
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Figure 1: 2D Chemical Structure of Ribociclib-D6.

IUPAC Name: 7-Cyclopentyl-N,N-di(methyl-d3)-2-[[5-(1-piperazinyl)-2-pyridinylJamino]-7H-
Pyrrolo[2,3-d]pyrimidine-6-carboxamide[3]

Physicochemical Properties

A summary of the key physicochemical properties of Ribociclib-D6 and its hydrochloride salt is
presented in Table 1.

Property Value Reference
Molecular Formula C23H24D6N80O [3]
Molecular Weight 440.58 g/mol [3]

CAS Number 1328934-40-2 [2][3]

Brown solid, Light yellow to
Appearance light brown solid, or Off-white [11[3114]

to yellow solid

2-8°C Refrigerator or 4°C,

Storage Conditions sealed storage, away from [3][4]
moisture

Purity >98% [5]

Isotopic Enrichment 98.30% [4]

Table 1: Physicochemical Properties of Ribociclib-D6.
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Property (Hydrochloride

salt) Value Reference
Molecular Formula C23H25D6CIN8O [41[5]
Molecular Weight 477.04 g/mol [4][5116]
Appearance Solid [5]

N -20°C or 4°C, sealed storage,
Storage Conditions ] [4][5]
away from moisture

Table 2: Physicochemical Properties of Ribociclib-D6 Hydrochloride.

Mechanism of Action: Targeting the Cell Cycle

Ribociclib, and by extension Ribociclib-D6, is a highly specific inhibitor of cyclin-dependent
kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK®6).[1][2] These kinases are key
regulators of the cell cycle, specifically promoting the transition from the G1 phase to the S

phase.

The mechanism involves the inhibition of the Cyclin D-CDK4/6 complex, which prevents the
phosphorylation of the Retinoblastoma protein (Rb). Hypophosphorylated Rb remains bound to
the E2F transcription factor, thereby preventing the transcription of genes required for DNA
replication and cell cycle progression. This leads to G1 cell cycle arrest and a subsequent
reduction in tumor cell proliferation.

Upstream Signaling Cell Cycle Regulation
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Ribociclib's inhibition of the CDK4/6 pathway.

Experimental Protocols

While a detailed, step-by-step synthesis protocol for Ribociclib-D6 is not publicly available, the
general synthesis of Ribociclib has been described in various patents and publications. The
deuterated methyl groups are typically introduced using a deuterated methylating agent in the
final steps of the synthesis.

General Synthesis Workflow (Non-deuterated Ribociclib)

The synthesis of Ribociclib generally involves the coupling of a pyrrolo[2,3-d]pyrimidine core
with a substituted aminopyridine.

(Pyrrolo[z,s—d]pyrimidine Intermediate)

Starting Materials Coupling Reaction Ribociclib —> Final Product
Substituted Aminopyridine

Click to download full resolution via product page

A generalized workflow for the synthesis of Ribociclib.

Bioanalytical Method: LC-MS/MS for Quantification in
Plasma

Ribociclib-D6 is primarily used as an internal standard for the quantification of Ribociclib in
biological matrices. A typical LC-MS/MS method is outlined below.

Sample Preparation (Protein Precipitation):

e To 50 pL of plasma sample, add an appropriate amount of Ribociclib-D6 internal standard
solution.

e Add a protein precipitating agent, such as acetonitrile or methanol.

o Vortex mix and centrifuge to pellet the precipitated proteins.
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o Transfer the supernatant for LC-MS/MS analysis.

Chromatographic Conditions:

e Column: A C18 reverse-phase column is commonly used.

o Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with

formic acid or ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

o Flow Rate: Typically in the range of 0.3-0.6 mL/min.

Mass Spectrometric Conditions:

« lonization: Electrospray ionization (ESI) in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM).

o MRM Transition for Ribociclib: m/z 435.2 — 322.2

o MRM Transition for Ribociclib-D6: m/z 441.3 - 328.2

Table 3: Example LC-MS/MS Parameters.

Parameter

Condition

LC Column

C18, e.g.,, 2.1 x50 mm, 1.8 um

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Gradient Linear gradient from 5% to 95% B

Flow Rate 0.4 mL/min

Injection Volume 5puL

lonization Mode ESI Positive

MRM Transition (Ribociclib) 435.2 - 322.2

MRM Transition (Ribociclib-D6) 441.3 - 328.2
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NMR Spectroscopy

Certificates of Analysis for commercially available Ribociclib-D6 hydrochloride indicate that the
1H NMR spectrum is consistent with the expected structure.[4][5] Detailed spectral
assignments for Ribociclib-D6 are not widely available in the public domain. The 1H NMR
spectrum would be expected to be similar to that of Ribociclib, with the notable absence of the
singlet corresponding to the N-methyl protons.

Conclusion

Ribociclib-D6 is an essential tool for the accurate quantification of Ribociclib in preclinical and
clinical research. Its well-defined chemical structure and properties, coupled with established
bioanalytical methods, enable researchers to conduct robust pharmacokinetic and drug
metabolism studies. The understanding of its mechanism of action as a CDK4/6 inhibitor
provides the biological context for its therapeutic application. This guide serves as a
foundational resource for scientists and professionals working with this important deuterated
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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